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Compound of Interest

Compound Name: Iron(II)bromidehexahydrate

Cat. No.: B15251901 Get Quote

This guide provides detailed procedures and safety information for the proper disposal of

Iron(II) bromide hexahydrate waste, designed for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Iron(II) bromide hexahydrate?

A1: Iron(II) bromide hexahydrate is harmful if swallowed and causes severe skin burns and eye

damage.[1] It can also cause respiratory irritation.[2] It is crucial to handle this chemical with

appropriate personal protective equipment (PPE) in a well-ventilated area.[2][3][4] The

compound is also hygroscopic and air-sensitive.[3][5]

Q2: What is the immediate first aid response for exposure to Iron(II) bromide hexahydrate?

A2:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[3][5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[3]
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

Q3: Can I dispose of Iron(II) bromide hexahydrate waste down the drain?

A3: No, you should not dispose of Iron(II) bromide hexahydrate waste down the drain.[2][3] It is

soluble in water and can be harmful to the environment.[3] All waste containing this compound

must be treated as hazardous waste and disposed of according to local, state, and federal

regulations.[1]

Q4: What personal protective equipment (PPE) is required when handling Iron(II) bromide

hexahydrate waste?

A4: When handling Iron(II) bromide hexahydrate, you must wear:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[1][2]

Skin Protection: Chemical-resistant gloves (inspect before use) and a lab coat or protective

suit.[1][2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated or if working in an area with inadequate ventilation.[3][5]
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Issue Probable Cause Solution

Spill of solid Iron(II) bromide

hexahydrate

Accidental mishandling of the

container.

1. Evacuate the area if the spill

is large or in a poorly

ventilated space. 2. Wear

appropriate PPE. 3. Carefully

sweep up the solid material,

avoiding dust formation, and

place it in a designated,

labeled hazardous waste

container.[2][3] 4. Clean the

spill area with a damp cloth

(avoid excessive water).

Dispose of cleaning materials

as hazardous waste.

Incomplete precipitation of iron

hydroxide during waste

treatment

Incorrect pH of the solution.

1. Use a calibrated pH meter to

check the pH of the solution. 2.

Slowly add more of the

neutralizing agent (e.g., 1M

sodium hydroxide) with

constant stirring until the pH is

between 7.5 and 9 to ensure

complete precipitation of

Iron(II) hydroxide.[6]

Precipitate is not settling,

making decantation difficult

The precipitate may be too fine

or colloidal.

1. Gently heat the solution (do

not boil) to encourage particle

agglomeration. 2. Allow the

solution to stand undisturbed

for a longer period (e.g.,

overnight). 3. If settling is still

poor, use a centrifuge to

separate the precipitate from

the liquid.

The color of the waste solution

changes to a reddish-brown

during treatment

Oxidation of Iron(II) to Iron(III)

has occurred.

This is not necessarily a

problem, as Iron(III) also

precipitates as a hydroxide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.researchgate.net/post/At-what-pH-Fe-II-and-Fe-III-will-precipitate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15251901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue with the precipitation

procedure. Iron(III) hydroxide

begins to precipitate at a lower

pH (around 2-3.5).[6] Adjusting

the pH to the 7.5-9 range will

ensure the precipitation of any

remaining Iron(II).

Quantitative Data
Property Value

Chemical Formula FeBr₂·6H₂O[7]

Molecular Weight 323.74 g/mol [7]

Appearance Green crystalline solid[7]

Melting Point 27 °C (dehydrates)[7]

Boiling Point 934 °C (anhydrous)[8]

Density 4.63 g/cm³ (anhydrous)[8]

Solubility in Water Soluble[3][5]

pH Acidic in solution

Experimental Protocol: In-Lab Precipitation of
Iron(II) Bromide Waste
This protocol describes a method for converting aqueous Iron(II) bromide waste into a more

stable and less soluble form (Iron(II) hydroxide) prior to collection by a licensed disposal

service.

Objective: To precipitate dissolved iron ions from an aqueous solution.

Materials:

Aqueous Iron(II) bromide waste
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1M Sodium hydroxide (NaOH) solution

pH meter or pH indicator strips

Stir plate and magnetic stir bar

Large beaker

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Preparation: Perform this procedure in a fume hood. Ensure all necessary PPE is worn.

Place the beaker containing the aqueous Iron(II) bromide waste on a stir plate and add a

magnetic stir bar.

Neutralization and Precipitation: Begin stirring the waste solution. Slowly add the 1M sodium

hydroxide solution dropwise.

pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or

pH paper.

Endpoint: Continue adding sodium hydroxide until the pH of the solution is stable between

7.5 and 9. A greenish precipitate of Iron(II) hydroxide (Fe(OH)₂) will form.[6] The chemical

reaction is: FeBr₂(aq) + 2NaOH(aq) -> Fe(OH)₂(s) + 2NaBr(aq).

Settling: Turn off the stir plate and allow the precipitate to settle to the bottom of the beaker.

This may take several hours or overnight.

Separation (Decantation): Carefully pour off the supernatant (the clear liquid) into a separate

waste container. Test the pH of the supernatant; it should be neutral. If local regulations

permit, and after confirming the absence of hazardous materials, this neutralized liquid may

be suitable for drain disposal. Always check with your institution's environmental health and

safety office first.

Waste Collection: The remaining solid precipitate (Iron(II) hydroxide sludge) should be

collected in a clearly labeled hazardous waste container for pickup by a licensed disposal
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company.

Diagrams

Iron(II) Bromide Hexahydrate Waste Disposal Workflow

Start: Iron(II) Bromide
Hexahydrate Waste Generated

Is the waste a solid or
 an aqueous solution?

Solid Waste

Solid

Aqueous Waste

Aqueous

Package in a labeled,
sealed hazardous waste container.

Perform in-lab precipitation
(see experimental protocol).

Arrange for pickup by a licensed
professional waste disposal service.

Separate precipitate
from supernatant.

Package precipitate in a labeled,
sealed hazardous waste container.

Test supernatant and dispose
of according to institutional guidelines.

End of Process
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Iron(II) bromide hexahydrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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